4-methoxy-N-methyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)pyrimidin-2-amine

• IUPAC Name: 4-methoxy-N-methyl-N-[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]pyrimidin-2-amine
• InChI: InChI=1S/C14H16N8O/c1-20(14-15-6-5-13(17-14)23-2)10-7-21(8-10)12-4-3-11-18-16-9-22(11)19-12/h3-6,9-10H,7-8H2,1-2H3
• InChI Key: JHMDUUVDHIYGIE-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CN(C1)C2=NN3C=NN=C3C=C2)C4=NC=CC(=N4)OC
• Molecular Formula: C14H16N8O
• Molecular Weight: 312.33 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact method would depend on the desired final structure and the available starting materials. Typically, reactions such as nucleophilic substitution, condensation, and cyclization might be used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of multiple ring structures (triazolo, pyridazin, azetidin, and pyrimidin) suggests that it would have a fairly rigid and complex three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups it contains. For example, the methoxy and methyl groups might be susceptible to reactions with strong acids or bases, while the nitrogen in the triazolo and pyrimidin rings might act as a nucleophile in certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple ring structures could increase its rigidity and potentially its melting point. The various functional groups could also influence properties such as solubility and reactivity.

Scientific Research Applications

Anticancer Properties

• Studies have shown that derivatives of this scaffold possess promising anticancer activity. .

. Keep in mind that further research is needed to validate these applications and explore additional therapeutic uses. If you need more information or have any other requests, feel free to ask! 😊

Mechanism of Action

The mechanism of action would depend on the biological target of the compound. Many drugs work by binding to a specific protein or enzyme, altering its function. The specific shape and functional groups of the compound would determine what it can bind to.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate precautions should be taken when handling it to avoid exposure. If it is a pharmaceutical, it could have side effects or toxicities that would need to be considered.

Future Directions

Future research on this compound could involve further exploration of its synthesis and properties, as well as investigation of its potential uses. If it shows promise as a pharmaceutical, it could be subject to further testing and eventually clinical trials.